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Compound of Interest

Compound Name: Green 5

Cat. No.: B1171522

This guide provides essential safety and logistical information for the proper disposal of "Green
5," a designation that can refer to different chemical compounds. For researchers, scientists,
and drug development professionals, it is crucial to first positively identify the specific "Green 5"
substance in use, as disposal procedures vary significantly between them. The two most
common substances referred to as "Green 5" are Fast Green FCF (C.I. 42053) and Solvent
Green 5 (CAS 79869-59-3).

I. Immediate Safety and Identification

Before proceeding with any disposal protocol, consult the Safety Data Sheet (SDS) specific to
the product in your possession. The SDS provides the most accurate and detailed information
regarding hazards, handling, and disposal.

Key ldentifiers:

. Common
Chemical Name CAS Number Appearance
Synonyms

Food Green 3, FD&C
Sea green or

Fast Green FCF 2353-45-9 Green No. 3, C.1. )
greenish-blue powder
42053
Solvent Green 5 79869-59-3 C.l. 61570 Yellow-green powder
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Il. Personal Protective Equipment (PPE)

Regardless of the specific "Green 5" compound, the following personal protective equipment
should be worn when handling the substance for disposal:

o Eye Protection: Safety glasses with side-shields or chemical safety goggles.[1]

o Hand Protection: Chemically resistant gloves (e.g., nitrile rubber). Gloves must be inspected
prior to use and disposed of after contamination in accordance with good laboratory
practices.[1][2]

« Body Protection: A lab coat or impervious clothing should be worn to prevent skin contact.[2]

[3]

o Respiratory Protection: If there is a risk of dust formation, use a NIOSH (US) or EN 166 (EU)
approved respirator.[2][3]

lll. Disposal Procedures for Fast Green FCF (C.I.
42053)

Fast Green FCF is classified as a potential mutagen and is toxic to aquatic organisms.[2][4]
Therefore, it must not be disposed of down the drain or in regular waste streams.

Step-by-Step Disposal Protocol:
o Containment:

o Solid Waste: Collect dry, unused, or contaminated material in a suitable, sealed, and
clearly labeled container for disposal. Avoid generating dust during collection.[1][2][3]

o Liquid Waste (Solutions): Collect in a labeled, sealed container. Do not mix with other
waste streams unless compatibility is confirmed.

o Contaminated Materials: Gloves, paper towels, and other contaminated debris should be
collected in a designated, sealed container.

e Labeling:
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o Label the waste container clearly with "Hazardous Waste," the chemical name ("Fast
Green FCF"), and any other identifiers required by your institution's Environmental Health
and Safety (EHS) department.

e Storage:
o Store the waste container in a designated satellite accumulation area.[5]

o Keep the container tightly closed and in a cool, dry, and well-ventilated area away from
incompatible materials.[2][3]

» Final Disposal:

o Arrange for pickup and disposal through your institution's EHS department or a licensed
chemical waste disposal company.[2]

o For non-recyclable solutions, one option is to dissolve or mix the material with a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
scrubber.[2] This should only be performed by a licensed disposal facility.

o All waste must be handled in accordance with local, state, and federal regulations.[3][4]

IV. Disposal Procedures for Solvent Green 5 (CAS
79869-59-3)

Solvent Green 5 may also have adverse environmental effects and should be handled with

care.
Step-by-Step Disposal Protocol:
o Containment:

o Collect and arrange for disposal without creating dust.[6]

o Place the chemical in a suitable, closed container for disposal.[6]

o Prevent spillage from entering drains or waterways.[6]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.solmedialtd.com/product/dye106-b/?attachment_id=10859&download_file=w0pbt5t348a22
https://www.oxfordlabfinechem.com/msds/Fast_Green_FCF.pdf
https://www.solmedialtd.com/product/dye106-b/?attachment_id=10859&download_file=w0pbt5t348a22
https://www.solmedialtd.com/product/dye106-b/?attachment_id=10859&download_file=w0pbt5t348a22
https://www.oxfordlabfinechem.com/msds/Fast_Green_FCF.pdf
https://datasheets.scbt.com/sc-203737.pdf
https://www.benchchem.com/product/b1171522?utm_src=pdf-body
https://www.benchchem.com/product/b1171522?utm_src=pdf-body
https://www.chemicalbook.com/msds/solvent-green-5.pdf
https://www.chemicalbook.com/msds/solvent-green-5.pdf
https://www.chemicalbook.com/msds/solvent-green-5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Labeling:

o As with Fast Green FCF, label waste containers with "Hazardous Waste" and the full
chemical name ("Solvent Green 5").

e Storage:
o Store the container tightly closed in a dry, cool, and well-ventilated place.[6]
» Final Disposal:
o Contact your institution's EHS office or a licensed waste disposal service for removal.
o Disposal methods may include incineration in a suitable facility.[7]
o Discharge into the environment must be avoided.[6]
V. Spill Management
In the event of a spill, follow these procedures:

o Evacuate and Secure: Evacuate personnel from the immediate area and ensure adequate
ventilation. Remove all sources of ignition.[6]

o Containment: Prevent the spill from spreading and from entering drains or waterways.[4]

o Cleanup (Dry Spill): Use dry cleanup procedures to avoid generating dust.[4] Collect the
spilled solid using appropriate tools (e.g., shovel, scoop) and place it in a labeled container
for disposal.[1][3]

o Cleanup (Wet Spill): For solutions, absorb the spill with an inert material (e.g., vermiculite,
sand) and place it in a sealed container for disposal.

o Decontamination: Wash the spill area with soap and water, and collect the wash water for
treatment before disposal.[4] Do not allow wash water to enter drains.[4]
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VI. Experimental Workflow & Disposal Decision
Diagram

The following diagram outlines the general workflow for the proper disposal of Green 5.
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Caption: Workflow for the proper disposal of Green 5 in a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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